Cas no 17058-53-6 (2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)-
• CAS No: 17058-53-6
• MF: C₁₈H₁₂O₂S₂
• MW: 324.416682243347
• CID: 159866
• PubChem ID: 86928
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)-
• 2,5-bis(phenylsulfanyl)cyclohexa-2,5-diene-1,4-dione
• 2,5-Bis(phenylthio)-1,4-benzoquinone
• 2,5-Bis(phenylthio)benzoquinone
• 2,5-Bis(phenylthio)-p-benzoquinone
• 2,5-Bis-phenylmercapto-[1,4]benzochinon
• 2,5-bis-phenylsulfanyl-[1,4]benzoquinone
• 2,5-di-(thiophenyl)benzoquinone
• AC1L3CLT
• BRN 3367850
• NSC406552
• p-Benzoquinone, 2,5-bis(phenylthio)-
• SureCN7919414
• USAF PD-18
• 2,4-dione, 2,5-bis(phenylthio)-
• 17058-53-6
• 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(phenylthio)-
• WLN: L6V DVJ BSR& ESR
• p-Benzoquinone,5-bis(phenylthio)-
• CHEMBL2087987
• 2,5-Bis(phenylthio)-2,5-cyclohexadiene-1,4-dione
• 3-08-00-03353 (Beilstein Handbook Reference)
• DTXSID30168884
• UNII-IYZ9ZT78ZU
• IYZ9ZT78ZU
• SCHEMBL7919414
• NSC 406552
• NSC-406552

• Inchi： 1S/C18H12O2S2/c19-15-12-18(22-14-9-5-2-6-10-14)16(20)11-17(15)21-13-7-3-1-4-8-13/h1-12H
• InChI Key： CQBMMTIVMOJHSO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=CC(C(=CC1=O)SC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 324.02796
• Monoisotopic Mass: 324.02787197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 34.14